Cas no 2680880-75-3 (Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate)

• Product Name: Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate
• CAS No: 2680880-75-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6213148
• PubChem ID: 165917133
• Update Time: 2025-06-15

Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2680880-75-3
• prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate
• EN300-28285095
• Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate

• Inchi： 1S/C15H19NO4/c1-4-10-19-13(17)15(2,3)16-14(18)20-11-12-8-6-5-7-9-12/h4-9H,1,10-11H2,2-3H3,(H,16,18)
• InChI Key： UOKCONGTYXIJGL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C(C)(C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate

Research Brief on Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate (CAS: 2680880-75-3)

Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate (CAS: 2680880-75-3) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown potential in various applications, including drug synthesis and biomolecular engineering. The presence of both the benzyloxycarbonyl (Cbz) protecting group and the prop-2-en-1-yl ester functionality makes it a versatile intermediate in organic synthesis and peptide chemistry.

Recent studies have focused on the synthesis and applications of Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel protease inhibitors. The study demonstrated that the compound's structural features, particularly the Cbz-protected amino group and the ester moiety, facilitate efficient coupling reactions in peptide synthesis. This has opened new avenues for the design of peptide-based therapeutics targeting diseases such as cancer and viral infections.

In addition to its synthetic utility, Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate has been investigated for its potential biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that further optimization of the compound's structure could lead to the development of new anti-inflammatory agents.

The compound's stability and reactivity have also been subjects of recent research. A 2024 study in Organic Process Research & Development explored the scalable synthesis of Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate, emphasizing the importance of reaction conditions and catalysts in achieving high yields and purity. The study provided valuable insights into the industrial-scale production of this compound, which is critical for its broader application in pharmaceutical manufacturing.

Looking ahead, researchers are optimistic about the potential of Prop-2-en-1-yl 2-{[(benzyloxy)carbonyl]amino}-2-methylpropanoate and its derivatives. Ongoing studies are investigating its use in targeted drug delivery systems and as a building block for more complex biomolecules. The compound's unique combination of functional groups and its compatibility with various chemical transformations make it a promising candidate for future drug discovery efforts.